Cas no 157922-13-9 (2-Oxazolidinone,4-propyl-, (R)- (9CI))

• Product Name: 2-Oxazolidinone,4-propyl-, (R)- (9CI)
• CAS No: 157922-13-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 107943
• PubChem ID: 2734859
• Update Time: 2025-04-18

2-Oxazolidinone,4-propyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,4-propyl-, (R)- (9CI)
• (4R)-4-Propyl-2-oxazolidinone
• AZXNSLLITCXHBI-RXMQYKEDSA-N
• 157922-13-9
• SCHEMBL2365737
• AKOS006380282
• (R)-4-propyloxazolidin-2-one
• (4R)-4-propyl-1,3-oxazolidin-2-one

• Inchi： 1S/C6H11NO2/c1-2-3-5-4-9-6(8)7-5/h5H,2-4H2,1H3,(H,7,8)/t5-/m1/s1
• InChI Key： AZXNSLLITCXHBI-RXMQYKEDSA-N
• SMILES： O1C(N[C@@H](C1)CCC)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 1.22370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones